Cas no 2034321-93-0 (N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl-3,4-difluorobenzene-1-sulfonamide)

• Product Name: N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl-3,4-difluorobenzene-1-sulfonamide
• CAS No: 2034321-93-0
• MF: C₁₉H₁₉F₂N₃O₂S
• MW: 391.434870004654
• CID: 6258139
• PubChem ID: 126852814
• Update Time: 2025-11-01

N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl-3,4-difluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl-3,4-difluorobenzene-1-sulfonamide
• N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-3,4-difluorobenzene-1-sulfonamide
• 2034321-93-0
• F6525-5070
• N-[2-(3,5-dimethyl-4-phenylpyrazol-1-yl)ethyl]-3,4-difluorobenzenesulfonamide
• AKOS032466166

• Inchi： 1S/C19H19F2N3O2S/c1-13-19(15-6-4-3-5-7-15)14(2)24(23-13)11-10-22-27(25,26)16-8-9-17(20)18(21)12-16/h3-9,12,22H,10-11H2,1-2H3
• InChI Key： RPECEMMSHSLCKA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)F)(NCCN1C(C)=C(C2C=CC=CC=2)C(C)=N1)(=O)=O

Computed Properties

• Exact Mass: 391.11660436g/mol
• Monoisotopic Mass: 391.11660436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 72.4Ų

Additional information on N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl-3,4-difluorobenzene-1-sulfonamide

Comprehensive Overview of N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl-3,4-difluorobenzene-1-sulfonamide (CAS No. 2034321-93-0)

The compound N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl-3,4-difluorobenzene-1-sulfonamide, identified by its CAS No. 2034321-93-0, represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. This sulfonamide derivative has garnered attention due to its unique structural features, including a 3,5-dimethyl-4-phenyl-1H-pyrazole moiety and a 3,4-difluorobenzene sulfonamide group. Researchers are particularly interested in its potential applications, especially in the context of enzyme inhibition and targeted therapeutic interventions.

In recent years, the demand for novel sulfonamide-based compounds has surged, driven by their versatility in drug discovery. N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl-3,4-difluorobenzene-1-sulfonamide stands out due to its optimized pharmacokinetic properties, such as enhanced bioavailability and metabolic stability. These attributes make it a promising candidate for further investigation in areas like inflammation modulation and signal transduction pathways. The integration of fluorine atoms into its structure further enhances its binding affinity and selectivity, a feature highly sought after in modern drug design.

The synthesis of CAS No. 2034321-93-0 involves a multi-step process, with careful attention to the introduction of the difluorobenzene sulfonamide group. This step is critical for ensuring the compound's efficacy and safety profile. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity. The compound's stability under various physiological conditions is also a key focus, as it determines its suitability for in vivo studies.

One of the most frequently asked questions in online searches revolves around the mechanism of action of N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl-3,4-difluorobenzene-1-sulfonamide. Preliminary studies suggest that it may act as a potent inhibitor of specific enzymes involved in inflammatory responses. This aligns with the growing interest in targeted anti-inflammatory agents, a hot topic in both academic and pharmaceutical circles. Additionally, its potential role in cancer research has sparked curiosity, particularly regarding its ability to interfere with cell proliferation pathways.

From a commercial perspective, CAS No. 2034321-93-0 is gaining traction as a reference standard in analytical laboratories. Its well-defined structure and consistent quality make it ideal for method development and validation. Furthermore, the compound's compatibility with advanced chromatographic techniques, such as HPLC and LC-MS, ensures its utility in high-throughput screening assays. This aspect is particularly relevant given the increasing demand for precision medicine and personalized therapeutic solutions.

Environmental and safety considerations are also paramount when discussing N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl-3,4-difluorobenzene-1-sulfonamide. Regulatory bodies emphasize the importance of evaluating its ecotoxicological impact, especially in aquatic systems. Researchers are actively investigating its biodegradability and potential accumulation in the environment. These studies are crucial for ensuring compliance with global green chemistry initiatives and sustainable development goals.

In conclusion, N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl-3,4-difluorobenzene-1-sulfonamide (CAS No. 2034321-93-0) exemplifies the intersection of innovation and practicality in modern chemical research. Its multifaceted applications, from drug development to analytical standards, underscore its significance in the scientific community. As interest in fluorinated sulfonamides continues to grow, this compound is poised to play a pivotal role in shaping future therapeutic and diagnostic advancements.